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Compound of Interest

Compound Name: Disperse Violet 33

Cat. No.: B1594587

For Researchers, Scientists, and Textile Development Professionals

These application notes provide a detailed overview and experimental protocols for the
thermosol application of C.I. Disperse Violet 33 on polyester fabrics for research purposes.
The information is intended to guide researchers in developing and evaluating dyeing
processes, colorfastness, and material properties.

Introduction to Thermosol Dyeing and Disperse
Violet 33

The thermosol process is a continuous method for dyeing synthetic fibers, particularly
polyester, with disperse dyes.[1][2][3][4] This technique utilizes dry heat at high temperatures
(typically 180-220°C) to induce dye sublimation and diffusion into the fiber structure.[1][2][3][4]
This method is advantageous for its high production speed, water efficiency, and ability to
produce bright and level shades with excellent color fastness.[3]

Disperse Violet 33 (C.I. 11218) is a monoazo disperse dye suitable for dyeing polyester fibers.
[5][6] It is characterized by its reddish-purple hue and is appropriate for high-temperature
dyeing methods like the thermosol process.[5][7] The optimal hot melt (thermosol) temperature
for Disperse Violet 33 is reported to be in the range of 210-220°C.[5][7]

Experimental Protocols
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This section details the materials, equipment, and step-by-step procedures for the laboratory-
scale thermosol application of Disperse Violet 33 on polyester fabric.

Materials and Equipment

o Substrate: 100% Polyester fabric (scoured and pre-heat set)
e Dye: C.I. Disperse Violet 33 (powder or liquid/paste form)

e Chemicals:

[¢]

Dispersing agent (e.qg., lignosulfonate-based or naphthalene sulfonate condensate)
o Migration inhibitor (e.g., sodium alginate or synthetic polymer-based)

o Wetting agent

o Acetic acid (to adjust pH)

o Sodium hydrosulfite (for reduction clearing)

o Sodium hydroxide (for reduction clearing)

o Non-ionic detergent

e Equipment:

[¢]

Laboratory padding mangle

[¢]

Laboratory dryer or oven with controlled temperature

o

Laboratory thermosol unit or a suitable high-temperature oven

o

Beakers, graduated cylinders, and magnetic stirrer

[¢]

pH meter

[¢]

Spectrophotometer for color measurement
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o Launder-Ometer for washing fastness tests

o Crockmeter for rubbing fastness tests

Protocol 1: Standard Thermosol Dyeing Procedure

This protocol outlines the complete process from pad bath preparation to post-dyeing
treatment.

Step 1: Pad Bath Preparation

o Prepare a stock dispersion of Disperse Violet 33. For a 1% on weight of fabric (owf) dyeing,
weigh the required amount of dye.

» Make a paste with a small amount of water and a dispersing agent (e.g., 1-2 g/L).

e Gradually add lukewarm water (40-50°C) while stirring to create a homogenous dispersion.
 In a separate container, prepare the pad bath liquor with the required volume of water.

e Add a wetting agent and a migration inhibitor to the pad bath.

e Add the dye dispersion to the pad bath and mix thoroughly.

o Adjust the pH of the pad bath to 4.5-5.5 using acetic acid.[4]

Step 2: Padding

o Set the pressure of the laboratory padding mangle to achieve a desired wet pick-up
percentage (typically 60-70%).

o Pass the scoured and dried polyester fabric through the pad bath.

 Nip the fabric through the rollers to ensure uniform application of the dye liquor and remove

excess.

Step 3: Pre-Drying
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» Immediately after padding, dry the fabric. Infrared drying is ideal as it helps to minimize dye
migration.[2]

 Alternatively, dry the fabric in a laboratory oven at a controlled temperature of 100-120°C.[2]
Step 4: Thermofixation

o Set the laboratory thermosol unit to the target temperature. For Disperse Violet 33, a range
of 210-220°C is recommended.[5][7]

» Pass the dried fabric through the thermosol unit for a specific dwell time, typically 60-90
seconds.[2] The optimal time and temperature will depend on the fabric construction and
desired shade depth.

Step 5: Post-Dyeing Treatment (Reduction Clearing)

 After thermofixation, rinse the fabric thoroughly in cold water to remove unfixed dye from the
surface.

o Prepare a reduction clearing bath containing:
o Sodium Hydrosulfite: 2 g/L
o Sodium Hydroxide: 2 g/L
o Non-ionic Detergent: 1 g/L
o Treat the dyed fabric in this bath at 70-80°C for 10-15 minutes.
» Rinse the fabric with hot water, followed by a cold water rinse.
» Neutralize the fabric with a dilute solution of acetic acid if necessary.

 Finally, rinse thoroughly and air dry.

Data Presentation
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The following tables summarize key parameters and expected outcomes for the thermosol
application of Disperse Violet 33.

Table 1: Recommended Process Parameters

Parameter Range Unit Notes

Dependent on desired

Dye Concentration 0.5-4.0 % owf
shade depth.

Adjusted with acetic

Pad Bath pH 45-55 )
acid.[4]

Wet Pick-up 60 -70 %
Pre-dryin

ying 100 - 120 °C [2]
Temperature
Thermofixation Optimal for Disperse

210 - 220 °C _

Temperature Violet 33.[5][7]
Thermofixation Time 60 - 90 seconds [2]
Reduction Clearing 70 - 80 °C For 10-15 minutes.

Table 2: Colorfastness Properties of Disperse Violet 33
(Typical Values)
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Fastness Property ISO Test Method Rating (1-5)
Washing Fastness (Staining on

ISO 105-C06 4-5
Polyester)
Washing Fastness (Change in

ISO 105-C06 4-5
Shade)
Water Fastness (Staining on

ISO 105-E01 4-5
Polyester)
Water Fastness (Change in

ISO 105-E01 4-5
Shade)
Perspiration Fastness

o ISO 105-E04 4-5

(Staining on Polyester)
Perspiration Fastness (Change
. ISO 105-E04 4-5
in Shade)
Rubbing Fastness (Dry) ISO 105-X12 4-5
Rubbing Fastness (Wet) ISO 105-X12 4
Sublimation Fastness ISO 105-P0O1 4-5
Light Fastness (Xenon Arc) ISO 105-B02 5-6

Note: Fastness properties can vary depending on the dyeing depth, substrate, and processing
conditions.

Mandatory Visualizations
Experimental Workflow Diagram
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Preparation Application Post-Treatment

Pad Bath Preparation Padding Pre-Drying Thermofixation : Reduction Clearing
(Dye, Auxiliaries, pH 4.5-5.5) |’4"| (60-70% Wet Pick-up) (100-120°C) (210-220°C, 60-90s) || | ©0Rinse (70-80°C) Hot & Cold Rinse Final Drying
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Thermosol
Application of Disperse Violet 33]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594587#thermosol-application-of-disperse-violet-
33-for-research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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